Cas no 2248334-56-5 (Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate)

• Product Name: Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate
• CAS No: 2248334-56-5
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• CID: 5996369
• PubChem ID: 137938689
• Update Time: 2025-10-28

Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6508388
• Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate
• 2248334-56-5

• Inchi： 1S/C10H14ClN3O2/c1-10(2,3)16-9(15)6-12-8-5-4-7(11)13-14-8/h4-5H,6H2,1-3H3,(H,12,14)
• InChI Key： SHIKBSJPOCOXMJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.0774544g/mol
• Monoisotopic Mass: 243.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.1Ų

Additional information on Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate

Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate: A Promising Compound in Medicinal Chemistry

Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate (CAS No. 2248334-56-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its tert-butyl and amino functionalities, has been the subject of numerous studies aimed at elucidating its biological activities and optimizing its pharmacological properties.

The tert-butyl group in Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate provides enhanced stability and solubility, making it an attractive candidate for drug development. The 6-chloropyridazin-3-yl moiety, on the other hand, imparts specific interactions with biological targets, contributing to the compound's selectivity and efficacy. Recent research has highlighted the potential of this compound in various therapeutic areas, including oncology, neurology, and inflammatory diseases.

In oncology, Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate has shown promising antiproliferative effects against several cancer cell lines. Studies have demonstrated that this compound can induce apoptosis and inhibit cell cycle progression by targeting key signaling pathways such as PI3K/AKT and MAPK. These findings suggest that Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate could be a valuable lead compound for the development of novel anticancer agents.

In the realm of neurology, Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate has been investigated for its neuroprotective properties. Research indicates that this compound can mitigate oxidative stress and reduce neuroinflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have shown that treatment with Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate can improve cognitive function and motor coordination in animal models of these diseases.

Furthermore, the anti-inflammatory potential of Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate has been explored in the context of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage. These findings suggest that Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate could be a promising therapeutic option for managing chronic inflammatory conditions.

The synthesis of Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate involves a series of well-defined chemical reactions that ensure high purity and yield. The tert-butyl group is typically introduced through a tert-butylation reaction, while the 6-chloropyridazin-3-yl moiety is incorporated via an amide coupling step. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production.

To further enhance the therapeutic potential of Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate, researchers are actively exploring structure–activity relationship (SAR) studies to identify optimal structural modifications. These efforts aim to improve the compound's pharmacokinetic properties, such as bioavailability, metabolic stability, and tissue distribution. Additionally, computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding affinities and optimize lead compounds.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 2-[(6-chloropyridazin-3-yl)amino]acetate in human subjects. Preliminary results from Phase I trials have shown that this compound is well-tolerated with a favorable safety profile. Ongoing Phase II trials are focusing on specific disease indications to determine the optimal dosing regimens and treatment protocols.

In conclusion, Tert-butyl 2-[(6-chloropyridazin-3-y l)amino]acetate (CAS No. 2248334-56-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in various medical fields. As research continues to advance, it is anticipated that this compound will play a significant role in the discovery and development of new drugs to address unmet medical needs.